Cas no 2137533-69-6 (3-(aminomethyl)-4-ethyl-3-hydroxyhexanoic acid)

• Product Name: 3-(aminomethyl)-4-ethyl-3-hydroxyhexanoic acid
• CAS No: 2137533-69-6
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5829029
• PubChem ID: 165483658
• Update Time: 2025-10-28

3-(aminomethyl)-4-ethyl-3-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4-ethyl-3-hydroxyhexanoic acid
• EN300-1131440
• 2137533-69-6

• Inchi： 1S/C9H19NO3/c1-3-7(4-2)9(13,6-10)5-8(11)12/h7,13H,3-6,10H2,1-2H3,(H,11,12)
• InChI Key： UINOBQOHOLPLGI-UHFFFAOYSA-N
• SMILES： OC(CN)(CC(=O)O)C(CC)CC

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(aminomethyl)-4-ethyl-3-hydroxyhexanoic acid

3-(Aminomethyl)-4-ethyl-3-hydroxyhexanoic acid (CAS No. 2137533-69-6)

3-(Aminomethyl)-4-ethyl-3-hydroxyhexanoic acid, with the CAS registry number 2137533-69-6, is a unique organic compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound, characterized by its amino, hydroxyl, and ethyl substituents on a hexanoic acid backbone, exhibits a diverse range of chemical and biological properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with tailored functionalities.

The molecular structure of 3-(Aminomethyl)-4-ethyl-3-hydroxyhexanoic acid is defined by its six-carbon chain, with a hydroxyl group at the third carbon, an amino methyl group at the same position, and an ethyl group at the fourth carbon. This arrangement creates a molecule with both acidic (due to the carboxylic acid group) and basic (due to the amino group) characteristics, making it amphiprotic. The presence of these functional groups also facilitates various chemical reactions, including esterification, amidation, and nucleophilic substitution, which are critical in synthetic chemistry.

Recent advancements in analytical techniques have enabled researchers to delve deeper into the physical and chemical properties of this compound. For instance, high-resolution mass spectrometry has provided precise molecular weight confirmation, while nuclear magnetic resonance (NMR) spectroscopy has elucidated the spatial arrangement of atoms within the molecule. These insights are pivotal for understanding its behavior in different chemical environments and its interactions with biological systems.

In terms of synthesis, 3-(Aminomethyl)-4-ethyl-3-hydroxyhexanoic acid can be prepared through a variety of methods, including enzymatic catalysis and traditional organic synthesis routes. One notable approach involves the use of recombinant enzymes to achieve stereoselective synthesis, which is essential for producing enantiomerically pure compounds required in pharmaceutical applications. This method not only enhances yield but also minimizes environmental impact by reducing waste generation.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated its potential as a precursor for peptide synthesis and as a building block for constructing complex biomolecules. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in metalloenzyme mimicry and catalysis. These findings underscore its versatility as a starting material in both academic and industrial settings.

From an application standpoint, 3-(Aminomethyl)-4-ethyl-3-hydroxyhexanoic acid holds promise in several domains. In the pharmaceutical industry, it serves as a valuable intermediate for synthesizing bioactive compounds with therapeutic potential. In food science, it may find use as a flavor enhancer or stabilizer due to its unique functional groups. Furthermore, its role in materials science is being explored for developing novel polymers and surfactants with tailored properties.

The growing interest in sustainable chemistry has also led researchers to investigate eco-friendly methods for synthesizing this compound. Green chemistry approaches, such as using renewable feedstocks and catalyzing reactions under mild conditions, are being actively pursued to reduce the environmental footprint associated with its production.

In conclusion, 3-(Aminomethyl)-4-ethyl-3-hydroxyhexanoic acid (CAS No. 2137533-69-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure endows it with diverse chemical reactivity and biological activity, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.